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Compound of Interest

Compound Name: 2-Diphenylmethylpiperidine

Cat. No.: B145523

This technical guide provides researchers, scientists, and drug development professionals with
an in-depth overview of 2-diphenylmethylpiperidine (also known as Desoxypipradrol or 2-
DPMP). Developed with the practicing scientist in mind, this document moves beyond a simple
product sheet to offer practical insights into sourcing high-purity material, establishing robust
analytical quality control, understanding its chemical synthesis and properties, and ensuring
safe laboratory practices.

Introduction: Understanding 2-
Diphenylmethylpiperidine

2-Diphenylmethylpiperidine is a piperidine-based compound that functions as a potent and
long-acting norepinephrine-dopamine reuptake inhibitor (NDRI)[1]. Originally developed by
Ciba in the 1950s, it shares structural similarities with methylphenidate and pipradrol[1][2]. Its
unique pharmacological profile, characterized by a long elimination half-life due to its high
lipophilicity and lack of easily metabolized functional groups, makes it a valuable tool for
specific neuroscience research applications[1][3].

However, its potency and long duration of action have also led to its emergence as a
recreational drug, often associated with prolonged psychiatric symptoms[4][5]. This dual nature
necessitates a thorough understanding of its properties and careful handling in a research
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setting. This guide aims to provide the foundational knowledge required to work with 2-
diphenylmethylpiperidine effectively and safely.

Commercial Sourcing for Research Applications

For research purposes, 2-diphenylmethylpiperidine is typically available as the hydrochloride
salt, which is a crystalline solid with improved stability and solubility in polar solvents[4].
Several reputable chemical suppliers offer this compound, primarily as an analytical reference
standard or for forensic applications[4][6].

Below is a comparative table of major commercial suppliers. Researchers should always
request a lot-specific Certificate of Analysis (CoA) to verify purity and identity before use.

. Purity Available
Supplier Product Name CAS Number -
Specification Forms
Cayman 2-DPMP ) )
] ) 5807-81-8 >98% Crystalline Solid
Chemical (hydrochloride)
2-
Santa Cruz ) ] N -~
) Diphenylmethylpi  519-74-4 Not specified Not specified
Biotechnology o
peridine
2-
EvitaChem Diphenylmethylpi  519-74-4 Not specified Not specified
peridine
Clinivex Desoxypipradrol 519-74-4 Not specified Pale Brown Solid
LKT _ N
) Desoxypipradrol 519-74-4 >98% Not specified
Laboratories, Inc.
Chemical Route 2-DPMP Hcl 5807-81-8 >98.0% Neat Solid

Note: The availability and regulatory requirements for purchasing 2-diphenylmethylpiperidine
can vary by country and region. It is a controlled substance in several jurisdictions, including
the UK, China, and Germany[2]. In the United States, it is not a scheduled substance at the
federal level but may be considered an analog of pipradrol, a Schedule 1V substance[2].
Researchers must ensure compliance with all local and national regulations.
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Analytical Quality Control: Ensuring Experimental
Integrity

The validity of any research conducted with 2-diphenylmethylpiperidine is contingent on the
purity and identity of the starting material. A multi-technique approach to quality control is
recommended.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are the primary methods for assessing the purity of 2-
diphenylmethylpiperidine.

Experimental Protocol: HPLC Purity Analysis

Instrumentation: A standard HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm.

o Sample Preparation: Dissolve a small amount of the compound in the mobile phase.

o Analysis: The purity is determined by the relative peak area of the main component.

Experimental Protocol: GC-MS for Identity and Purity

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection: Splitless injection of the sample dissolved in a suitable solvent (e.g., methanol).
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o Temperature Program: An appropriate temperature gradient to ensure separation from any
impurities.

e Mass Spectrometry: Electron ionization (El) at 70 eV. The resulting fragmentation pattern
should be compared to a reference spectrum. Cayman Chemical provides downloadable
GC-MS data for their standard[4].

Structural Confirmation with Nuclear Magnetic
Resonance (NMR)

Proton (*H) and Carbon-13 (*3C) NMR spectroscopy are essential for confirming the chemical
structure of 2-diphenylmethylpiperidine. The spectra should be consistent with the expected
chemical shifts and coupling constants for the molecule.

Quality Control Workflow

The following diagram illustrates a logical workflow for the quality control of commercially
sourced 2-diphenylmethylpiperidine.

Outcome
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Caption: Quality control workflow for 2-diphenylmethylpiperidine.

Chemical Synthesis Overview
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Understanding the synthesis of 2-diphenylmethylpiperidine provides valuable context for its
chemical properties. The classical synthesis, as described in the patent literature, involves a

multi-step process[5].
Synthetic Pathway

The synthesis typically begins with the reaction of diphenylacetonitrile and 2-bromopyridine in
the presence of a strong base like sodamide to form diphenyl-pyridyl-(2)-acetonitrile. This
intermediate is then hydrolyzed and decarboxylated to yield 2-diphenylmethyl-pyridine. The
final step is the hydrogenation of the pyridine ring to the piperidine ring, often using a catalyst
such as platinum[5].

The following diagram outlines this synthetic pathway.

Diphenylacetonitrile

II EZ)iphenyI-pyridyl-(Z)-acetonitriIe Hydrolysis & Decarboxylation 2-Diphenylmethyl-pyridine Hydrogenation 2-Diphenylmethylpiperidine

2-Bromopyridine

Click to download full resolution via product page
Caption: Synthetic pathway for 2-diphenylmethylpiperidine.

Safe Handling and Storage

Given its potent biological activity and potential for adverse health effects, strict safety protocols
must be followed when handling 2-diphenylmethylpiperidine.

Personal Protective Equipment (PPE)
» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

» Eye Protection: Safety glasses with side shields or goggles.
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o Lab Coat: A standard laboratory coat should be worn at all times.

o Respiratory Protection: If handling the powder outside of a fume hood, a respirator may be
necessary.

Handling

 All handling of the solid material should be done in a well-ventilated fume hood to avoid
inhalation.

e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
o For long-term storage, refrigeration is recommended.

Disposal

» Dispose of waste material in accordance with local, state, and federal regulations for
chemical waste.

Conclusion

2-Diphenylmethylpiperidine is a valuable research tool for investigating the norepinephrine
and dopamine neurotransmitter systems. Its commercial availability from reputable suppliers
allows for its procurement for laboratory use. However, its potent pharmacological activity and
potential for toxicity necessitate a rigorous approach to quality control, safe handling, and
adherence to all applicable regulations. By following the guidelines outlined in this document,
researchers can confidently and safely incorporate this compound into their experimental
designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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